3-cyclopentyl-N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound involves versatile synthons, including 3-amino-4-cyano-2-thiophenecarboxamides. These synthons are used to prepare thieno[3,2-d]pyrimidine-7-carbonitriles and 4a-d, as well as unexpectedly prepared thieno[3,4-b]pyridine-7-carboxamides 5a-e. The synthetic pathways include cyclization reactions and involve various reagents and conditions .
Molecular Structure Analysis
The molecular formula of this compound is C23H24FN7O , with an average mass of 433.481 Da . The monoisotopic mass is 433.202637 Da .
Chemical Reactions Analysis
The compound undergoes cyclization reactions when heated under reflux with MeONa in BuOH. Depending on the presence of an activated CH2 group in the amide moiety, it can form either pyrido[2,3-d]pyrimidin-5-one derivatives or pyrido[2,3-d]pyrimidin-7-one derivatives .
Physical And Chemical Properties Analysis
Scientific Research Applications
Antitubercular Activity
Research has explored the antitubercular potential of related compounds. While not specifically studied for this compound, it’s worth noting that derivatives with 3-halo (meta; C-3) and 2-halo (ortho; C-2) substituted phenyl groups have shown slightly improved anti-tubercular activity compared to 4-halo (para; C-4) substituted derivatives .
Thieno[3,2-d]pyrimidine Synthesis
The compound’s structure suggests it contains a thiazole ring. In the broader context of thieno[3,2-d]pyrimidine synthesis, similar heterocyclic systems have been investigated for their biological activities. Further exploration of this compound’s synthetic pathways and its derivatives could contribute to drug discovery efforts .
Pyrazole-4-carbonitrile Derivatives
Considering the pyrazole moiety in the compound, it’s relevant to explore its reactivity toward active methylene derivatives. For instance, the reaction of 1-(4-fluorophenyl)-5-phenyl-3-((E)-3-phenylacryloyl)-1H-pyrazole-4-carbonitrile with malononitrile and ethyl cyanoacetate led to the formation of interesting derivatives. Investigating similar reactions with our compound may reveal novel pyrazole-based structures with potential pharmacological applications .
Future Directions
properties
IUPAC Name |
3-cyclopentyl-N-[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN7O/c1-15-12-20(28-21(32)11-6-16-4-2-3-5-16)31(29-15)23-19-13-27-30(22(19)25-14-26-23)18-9-7-17(24)8-10-18/h7-10,12-14,16H,2-6,11H2,1H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOEMILJFRDKMHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CCC2CCCC2)C3=NC=NC4=C3C=NN4C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.